Cas no 2228871-04-1 (methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate
• CAS No: 2228871-04-1
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6173993
• PubChem ID: 165825312
• Update Time: 2025-11-01

methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate
• EN300-1744352
• 2228871-04-1
• methyl 5-[1-(aminooxy)ethyl]-2-methylfuran-3-carboxylate

• Inchi： 1S/C9H13NO4/c1-5-7(9(11)12-3)4-8(13-5)6(2)14-10/h4,6H,10H2,1-3H3
• InChI Key： ZNUWLULBTXSJKU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C(C)ON

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.7Ų

Additional information on methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate

Exploring the Properties and Applications of Methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate (CAS No. 2228871-04-1)

In the realm of organic chemistry, methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate (CAS No. 2228871-04-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its furan ring and aminooxyethyl moiety, serves as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₀H₁₃NO₄, highlights a balance between reactivity and stability, making it a valuable candidate for synthetic modifications.

The growing interest in heterocyclic compounds like methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate stems from their role in drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to novel therapeutics targeting inflammation or microbial infections. Recent studies have also explored its utility in green chemistry applications, aligning with the global push for sustainable synthetic methodologies.

One of the most searched questions regarding this compound revolves around its synthesis route. The typical preparation involves a multi-step process starting from 2-methylfuran-3-carboxylic acid, followed by esterification and functional group transformations. Optimizing these steps for higher yields and lower environmental impact remains a hot topic in academic and industrial circles. Additionally, the compound's solubility and stability under various conditions are frequently investigated, as these properties dictate its practical usability.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to characterize methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate (CAS No. 2228871-04-1). These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's chromatographic behavior is another area of interest, especially for researchers developing HPLC or GC-MS protocols for its quantification in complex matrices.

Beyond the lab, discussions about this compound often intersect with broader trends in precision medicine and catalysis. Its furan core resembles motifs found in natural products, sparking curiosity about its potential biological activities. Meanwhile, the aminooxy group's nucleophilic properties make it a candidate for designing covalent inhibitors—a trending approach in enzyme-targeted drug development. Such intersections highlight how niche chemicals can contribute to cutting-edge scientific advancements.

In summary, methyl 5-1-(aminooxy)ethyl-2-methylfuran-3-carboxylate (CAS No. 2228871-04-1) exemplifies the synergy between fundamental chemistry and applied research. Its adaptability across domains—from medicinal chemistry to sustainable synthesis—ensures its relevance in ongoing scientific discourse. As exploration continues, this compound may unlock answers to challenges in drug design, material innovation, and beyond, solidifying its place in the molecular toolkit of modern science.